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Introduction
This technical guide provides a comprehensive overview of 1,4-Oxazepan-6-one
hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug discovery.

The 1,4-oxazepane scaffold is a seven-membered ring system that has garnered attention for

its presence in various biologically active molecules. This document consolidates available data

on its chemical identity, physicochemical properties, and a plausible synthetic approach. It is

intended to serve as a foundational resource for researchers engaged in the synthesis and

evaluation of novel therapeutic agents.

Chemical Identity and Structure
1,4-Oxazepan-6-one hydrochloride is the hydrochloride salt of the seven-membered

heterocyclic ketone, 1,4-Oxazepan-6-one.

Chemical Name: 1,4-Oxazepan-6-one hydrochloride

CAS Number: 2306265-53-0[1]
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Molecular Formula: C₅H₁₀ClNO₂[1]

Molecular Weight: 151.59 g/mol [1]

The chemical structure of 1,4-Oxazepan-6-one hydrochloride is characterized by a seven-

membered ring containing an oxygen atom at position 1, a nitrogen atom at position 4, and a

carbonyl group at position 6. The hydrochloride salt form enhances its solubility in aqueous

media.

Chemical Structure:

Physicochemical Properties
Quantitative data for 1,4-Oxazepan-6-one hydrochloride is limited in the public domain. The

following table summarizes computed physicochemical properties, which can be valuable for

initial assessment and in silico modeling.

Property Value Source

Molecular Weight 151.59 g/mol PubChem[1]

XLogP3 -1.2 PubChem (Computed)

Hydrogen Bond Donor Count 1 PubChem (Computed)

Hydrogen Bond Acceptor

Count
2 PubChem (Computed)

Rotatable Bond Count 0 PubChem (Computed)

Exact Mass 151.0400063 g/mol PubChem (Computed)

Monoisotopic Mass 151.0400063 g/mol PubChem (Computed)

Topological Polar Surface Area 38.7 Å² PubChem (Computed)

Heavy Atom Count 9 PubChem (Computed)

Synthesis Pathway
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A specific, validated experimental protocol for the synthesis of 1,4-Oxazepan-6-one is not

readily available in published literature. However, a plausible synthetic route can be proposed

based on established methodologies for the synthesis of related 1,4-oxazepanones, such as

the 7-one isomer.[2] The following diagram illustrates a potential multi-step synthesis starting

from a commercially available precursor.
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Proposed Synthesis of 1,4-Oxazepan-6-one

Step 1: N-Protection

Step 2: Oxidation

Step 3: Cyclization

Step 4: Deprotection & Salt Formation

Starting Material
(e.g., 2-amino-2'-(2-hydroxyethoxy)ethan-1-ol)

N-Protected Intermediate

 Boc₂O, Et₃N
 DCM

Oxidation of Primary Alcohol

 PCC or Dess-Martin
 periodinane, DCM

Intramolecular Cyclization

 Acid or Base catalyst

1,4-Oxazepan-6-one

 TFA or HCl in Dioxane

1,4-Oxazepan-6-one
Hydrochloride (Final Product)

 HCl in Ether

Click to download full resolution via product page

Caption: A proposed four-step synthesis of 1,4-Oxazepan-6-one hydrochloride.
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Experimental Protocol Considerations:

Step 1: N-Protection: The synthesis would likely commence with the protection of the

secondary amine of a suitable precursor, such as 2-amino-2'-(2-hydroxyethoxy)ethan-1-ol,

using a protecting group like di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like

triethylamine (Et₃N) in a solvent such as dichloromethane (DCM).

Step 2: Oxidation: The primary alcohol of the N-protected intermediate would then be

selectively oxidized to an aldehyde using a mild oxidizing agent like pyridinium

chlorochromate (PCC) or Dess-Martin periodinane in DCM.

Step 3: Cyclization: Intramolecular cyclization to form the 1,4-oxazepane ring could be

induced under either acidic or basic conditions, leading to the formation of the protected 1,4-

Oxazepan-6-one.

Step 4: Deprotection and Salt Formation: The final steps would involve the removal of the N-

protecting group, for instance, with trifluoroacetic acid (TFA) or hydrochloric acid in dioxane,

followed by the formation of the hydrochloride salt by treatment with HCl in a suitable solvent

like diethyl ether to yield the final product.

Note: This proposed synthesis is hypothetical and would require experimental validation and

optimization.

Biological Activity and Signaling Pathways
As of the date of this guide, there is no specific information in the public domain detailing the

biological activity or the involvement of 1,4-Oxazepan-6-one hydrochloride in any signaling

pathways. The broader class of 1,4-oxazepane derivatives has been investigated for a range of

biological activities, suggesting that this core structure may be a useful scaffold for interacting

with various biological targets.[3] Further research is required to elucidate the specific

pharmacological profile of this compound.

Safety and Handling
Detailed toxicological data for 1,4-Oxazepan-6-one hydrochloride are not available. As with

any research chemical, it should be handled with care in a well-ventilated laboratory, and
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appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn.[4][5]

General Precautions for Handling Heterocyclic Ketones:

Inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Skin Contact: Avoid contact with skin. In case of contact, wash immediately with plenty of

water.

Eye Contact: Avoid contact with eyes. In case of contact, rinse cautiously with water for

several minutes.

Ingestion: Do not ingest. If swallowed, seek medical advice immediately.

For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) from

the supplier.

Conclusion and Future Directions
1,4-Oxazepan-6-one hydrochloride is a heterocyclic compound with potential for further

investigation in drug discovery. This guide provides the essential chemical and physical data

currently available. The lack of experimental data on its synthesis, biological activity, and safety

profile highlights significant opportunities for future research. Key areas for further investigation

include:

Development and optimization of a reliable synthetic route.

Comprehensive characterization using analytical techniques such as NMR, IR, and mass

spectrometry.

Screening for biological activity across a range of therapeutic targets.

In-depth toxicological and pharmacokinetic studies.

The elucidation of these aspects will be crucial in determining the potential of 1,4-Oxazepan-6-
one hydrochloride and its derivatives as novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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